![molecular formula C15H15N7O3 B6529524 N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide CAS No. 946276-40-0](/img/structure/B6529524.png)
N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
Description
N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide is a useful research compound. Its molecular formula is C15H15N7O3 and its molecular weight is 341.32 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide is 341.12363737 g/mol and the complexity rating of the compound is 574. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Vasodilators and Hypotensive Agents
Triazolopyridine derivatives, which include the compound , have been found to have potential applications as vasodilators and hypotensive agents . These compounds could be used to help relax and widen blood vessels, thereby lowering blood pressure.
Hypoglycemic Agents
These compounds have also been identified as potential hypoglycemic agents . This means they could be used in the treatment of diabetes by helping to lower blood sugar levels.
Anti-inflammatory and Analgesic Agents
Triazolopyridine derivatives have shown potential as anti-inflammatory and analgesic agents . They could be used to reduce inflammation and relieve pain.
Antiasthmatic and Antipyretic Agents
These compounds could potentially be used as antiasthmatic agents, helping to relieve asthma symptoms, and as antipyretic agents, helping to reduce fever .
Substrates of NAD Glycohydrolase
Triazolopyridine derivatives have been identified as potential substrates of NAD glycohydrolase . This enzyme plays a crucial role in the metabolism of NAD, a coenzyme found in all living cells.
RORγt Inverse Agonists
The compound has been identified as a potential RORγt inverse agonist . RORγt is a nuclear receptor that plays a key role in the immune response, and inverse agonists can help to modulate this response.
JAK1 and JAK2 Inhibitors
The compound has also been identified as a potential inhibitor of JAK1 and JAK2 . These are enzymes that play a key role in cell signaling and are targets for the treatment of various diseases, including cancer and inflammatory disorders.
Treatment of Cardiovascular Disorders
Triazolopyridine derivatives have been identified as potential treatments for cardiovascular disorders . They could be used to help manage conditions such as heart disease and stroke.
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N7O3/c1-9(23)17-10-3-5-11(6-4-10)18-12(24)7-22-8-16-14-13(15(22)25)19-20-21(14)2/h3-6,8H,7H2,1-2H3,(H,17,23)(H,18,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTQRZCPPYFNMKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N7O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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